7-chloronaphthalene-2-carbonitrile
Overview
Description
7-chloronaphthalene-2-carbonitrile is a chemical compound with the molecular formula C11H6ClN . It is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, where a chlorine atom is substituted at the 7th position and a carbonitrile group at the 2nd position .
Molecular Structure Analysis
The molecular structure of 7-chloronaphthalene-2-carbonitrile is characterized by a naphthalene core, which is a fused two-ring aromatic system, with a chlorine atom at the 7th position and a carbonitrile group at the 2nd position .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-chloronaphthalene-2-carbonitrile involves the introduction of a cyano group at the 2-position of naphthalene followed by chlorination at the 7-position.", "Starting Materials": [ "Naphthalene", "Sodium cyanide", "Chlorine gas", "Sulfuric acid", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Naphthalene is reacted with sodium cyanide in the presence of sulfuric acid to form 2-cyanonaphthalene.", "Step 2: 2-cyanonaphthalene is chlorinated at the 7-position using chlorine gas in the presence of hydrochloric acid.", "Step 3: The resulting 7-chloronaphthalene-2-carbonitrile is isolated and purified by washing with sodium hydroxide solution followed by water." ] } | |
CAS RN |
1261485-31-7 |
Product Name |
7-chloronaphthalene-2-carbonitrile |
Molecular Formula |
C11H6ClN |
Molecular Weight |
187.6 |
Purity |
95 |
Origin of Product |
United States |
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